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Compound of Interest

Compound Name: N-Hydroxy-4-nitrophthalimide

Cat. No.: B034298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-Hydroxy-4-nitrophthalimide (NHNPI) is a versatile reagent and intermediate

used in modern organic synthesis. As a derivative of the well-known N-hydroxyphthalimide

(NHPI), the presence of a strong electron-withdrawing nitro group modifies its chemical

properties, enhancing its utility in specific applications. These notes detail its synthesis and key

applications in the formation of activated esters for amide bond synthesis and the generation of

redox-active esters for cross-coupling reactions, providing detailed protocols for its practical

use in the laboratory.

Section 1: Synthesis of N-Hydroxy-4-
nitrophthalimide
The synthesis of NHNPI is typically a two-step process starting from commercially available

phthalimide. The first step involves the nitration of phthalimide to produce 4-nitrophthalimide,

which is then hydrolyzed and reacted with hydroxylamine to yield the final product. A more

direct, one-step synthesis from 4-nitrophthalic anhydride has also been developed using

microwave irradiation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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